Cas no 1609546-16-8 (ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate)

• Product Name: ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate
• CAS No: 1609546-16-8
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• CID: 5101961
• Update Time: 2026-03-03

ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate

• Inchi： 1S/C14H25NO4/c1-5-18-12(16)9-10-6-7-11(8-10)15-13(17)19-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,15,17)
• InChI Key： PXXBECGDDIQQLS-UHFFFAOYSA-N
• SMILES： C1(CC(OCC)=O)CCC(NC(OC(C)(C)C)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate

Professional Introduction to Ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate (CAS No. 1609546-16-8)

Ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate, with the CAS number 1609546-16-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of this compound features a cyclopentyl ring substituted with an amino group that is further protected by a tert-butoxy carbonyl group. This protection is crucial in medicinal chemistry, as it allows for selective deprotection under specific conditions, facilitating the synthesis of more complex derivatives. The presence of an acetic acid ester at one end of the molecule enhances its solubility in various solvents, making it easier to handle and purify.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target neurological disorders. Ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate has been investigated for its potential role in modulating neurotransmitter systems. Preliminary studies suggest that this compound may interact with specific receptors and enzymes involved in the pathophysiology of conditions such as depression and anxiety. The cyclopentyl moiety, in particular, has been shown to influence the binding affinity and selectivity of small molecules, making it an attractive scaffold for medicinal chemists.

The use of protecting groups like the tert-butoxy carbonyl is a well-established strategy in organic synthesis, particularly in peptide and amide chemistry. This group not only prevents unwanted side reactions but also allows for controlled modifications during later stages of drug development. The acetic acid ester functionality provides a site for further derivatization, enabling the creation of libraries of compounds with diverse pharmacological profiles.

Advances in computational chemistry have also played a pivotal role in understanding the interactions between Ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate and biological targets. Molecular docking studies have revealed that this compound can bind to several key proteins implicated in neurological disorders. These findings have guided experimental efforts toward optimizing its pharmacological properties. Additionally, virtual screening techniques have been employed to identify potential analogs with enhanced activity and reduced toxicity.

The synthesis of Ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopentyl ring is typically achieved through cyclization reactions, while the amino group is protected using standard coupling techniques. The final step involves the formation of the acetic acid ester, which can be accomplished through various esterification methods.

In conclusion, Ethyl 2-(3-{[(tert-butoxy)carbonyl]amino}cyclopentyl)acetate represents a promising lead compound for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive candidate for treating neurological disorders. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this are likely to play a crucial role in the next generation of drugs.